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Compound of Interest

Compound Name: 2,3-Dimethyl-3-pentanol

Cat. No.: B1584816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2,3-
dimethyl-3-pentanol (CAS No. 595-41-5), designed for a scientific audience. The information

is compiled from various safety data sheets and chemical databases to ensure a thorough

understanding of its properties and associated hazards.

Section 1: Chemical Identification and Physical
Properties
2,3-dimethyl-3-pentanol is a tertiary heptyl alcohol. Its identification details and key physical

and chemical properties are summarized below.
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Property Value

CAS Number 595-41-5

Molecular Formula C₇H₁₆O

Molecular Weight 116.20 g/mol

Appearance Colorless liquid

Boiling Point ~140 °C (at 760 mmHg)

Melting Point ~-30 °C

Flash Point ~41 °C (105.8 °F) - Closed Cup

Density ~0.833 g/mL at 25 °C

Refractive Index n20/D ~1.428

Water Solubility 16,400 mg/L at 25 °C

Section 2: Hazard Identification and GHS
Classification
2,3-dimethyl-3-pentanol is classified as a hazardous chemical under the Globally Harmonized

System (GHS). The primary hazards are related to its flammability and irritant properties.

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word:Warning
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The logical workflow for assigning these GHS classifications based on experimental data is

visualized below.

Physicochemical Data Toxicological Data

GHS Classification

Flash Point ≈ 41°C

H226: Flammable Liquid
(Category 3)

23°C ≤ FP ≤ 60°C

Causes reversible skin inflammation

H315: Skin Irritation
(Category 2)

OECD TG 404

Causes reversible eye irritation

H319: Serious Eye Irritation
(Category 2A)

OECD TG 405

Causes transient respiratory tract irritation

H335: STOT SE
(Category 3)

OECD TG 403

Click to download full resolution via product page

GHS classification workflow for 2,3-dimethyl-3-pentanol.

Section 3: Toxicological Information
While the substance is classified as an irritant, comprehensive quantitative acute toxicity data is

not publicly available.
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Toxicity Endpoint Result

Acute Oral Toxicity (LD50) Data not available

Acute Dermal Toxicity (LD50) Data not available

Acute Inhalation Toxicity (LC50) Data not available

Skin Corrosion/Irritation Causes skin irritation

Serious Eye Damage/Irritation Causes serious eye irritation

Respiratory/Skin Sensitization Data not available

Germ Cell Mutagenicity Data not available

Carcinogenicity Data not available

Reproductive Toxicity Data not available

Section 4: Experimental Protocols
The hazard classifications are determined by standardized methodologies. Below are

summaries of the protocols relevant to 2,3-dimethyl-3-pentanol's classifications.

Flash Point Determination (ASTM D93)
The flash point is determined using the Pensky-Martens closed-cup method as specified by

ASTM D93. This test simulates a closed environment spill.

Apparatus: A brass test cup with a close-fitting lid, stirrer, and ignition source port.

Procedure: A sample of the chemical is placed in the test cup and heated at a controlled rate.

The sample is stirred to ensure uniform temperature. At specified temperature intervals, the

stirring is stopped, and an ignition source (a small flame) is dipped into the vapor space

above the liquid.

Endpoint: The flash point is the lowest temperature at which the application of the ignition

source causes the vapors of the sample to ignite with a distinct flash inside the cup. For a

substance like 2,3-dimethyl-3-pentanol with a flash point of 41°C, it is classified as a

Category 3 Flammable Liquid.
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Start

Place sample in
Pensky-Martens cup

Heat and stir at
controlled rate

Is temperature at
pre-determined interval?

No

Apply ignition source
to vapor space

Yes

Flash observed?

No

Record temperature
as Flash Point

Yes

End

Click to download full resolution via product page

Workflow for ASTM D93 Pensky-Martens flash point test.
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Acute Dermal Irritation (OECD Guideline 404)
This in vivo test assesses the potential of a substance to cause reversible inflammatory

changes to the skin.

Test System: Typically conducted using healthy young adult albino rabbits.

Procedure: A single dose (0.5 mL for liquids) of the test substance is applied to a small patch

of shaved skin (approx. 6 cm²). The area is covered with a gauze patch. Untreated skin on

the same animal serves as a control. The exposure duration is 4 hours, after which the

residual substance is removed.

Observations: The skin is examined for erythema (redness) and edema (swelling) at

specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. Observations continue

for up to 14 days to assess reversibility.

Classification: The substance is classified as a skin irritant (Category 2) if it produces

reversible inflammatory changes that meet specific scoring criteria.

Acute Eye Irritation (OECD Guideline 405)
This in vivo test evaluates the potential of a substance to cause damage to the eye.

Test System: Healthy young adult albino rabbits are used.

Procedure: A single dose of the test substance is applied into the conjunctival sac of one

eye. The other eye remains untreated and serves as a control.

Observations: The eyes are examined for effects on the cornea (opacity), iris, and

conjunctiva (redness, swelling) at 1, 24, 48, and 72 hours after application. The observation

period can extend up to 21 days to determine the reversibility of the effects.

Classification: If the substance causes reversible eye irritation within the observation period

according to set scoring criteria, it is classified as an eye irritant (Category 2A).

Acute Inhalation Toxicity (OECD Guideline 403)
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This test provides information on health hazards arising from short-term exposure via

inhalation. It is used to classify a substance for respiratory tract irritation.

Test System: Typically uses young adult rats.

Procedure: Animals are exposed to the test substance, usually as a vapor, for a defined

period (commonly 4 hours) in a whole-body or nose-only inhalation chamber. A control group

is exposed to clean air.

Observations: Animals are observed for signs of toxicity during and after exposure for at

least 14 days. Observations include changes in skin, fur, eyes, respiratory patterns, and

nervous system activity.

Classification: If the substance causes transient respiratory irritation (e.g., labored breathing,

nasal discharge) that is reversible, it may be classified as causing respiratory irritation (STOT

SE Category 3).

Section 5: First-Aid Measures
Immediate and appropriate first-aid measures are critical upon exposure. The following

diagram outlines the recommended procedures.

Route of Exposure

Immediate Action

Medical Attention

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact

Wash off with soap and plenty of water.
Remove contaminated clothing.

Eye Contact

Rinse thoroughly with water for at least 15 min.
Remove contact lenses.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Consult a Physician
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First-aid procedures for 2,3-dimethyl-3-pentanol exposure.

Section 6: Handling, Storage, and Disposal
Handling: Wear appropriate personal protective equipment (PPE), including safety glasses,

chemical-resistant gloves, and a lab coat. Use only in a well-ventilated area or under a

chemical fume hood. Keep away from heat, sparks, open flames, and other ignition sources.

Take precautionary measures against static discharge.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep

away from oxidizing agents.

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. Do not allow the product to enter drains.

This document is intended for informational purposes only and should not be used as a

substitute for a formal Safety Data Sheet (SDS) provided by the manufacturer. Always consult

the original SDS before handling the chemical.

To cite this document: BenchChem. [In-Depth Technical Guide: Material Safety of 2,3-
dimethyl-3-pentanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584816#2-3-dimethyl-3-pentanol-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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